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Compound of Interest

Compound Name: 2-(4-Biphenylyl)-2-propanol

Cat. No.: B1294880 Get Quote

Essential Safety and Handling Guide for 2-(4-
Biphenylyl)-2-propanol
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-(4-Biphenylyl)-2-propanol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

environmental compliance.

Hazard Summary
2-(4-Biphenylyl)-2-propanol is a chemical compound that requires careful handling due to its

potential health hazards. The primary risks associated with this compound include:

Skin Irritation: May cause redness and discomfort upon contact with skin.

Serious Eye Irritation: Can cause significant eye irritation.

Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory tract irritation.

The Globally Harmonized System (GHS) classification for this chemical includes the hazard

code GHS07.
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Appropriate PPE must be worn at all times when handling 2-(4-Biphenylyl)-2-propanol to
minimize exposure.[1][2] The following table summarizes the required PPE.
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Body Part
Personal Protective
Equipment

Material/Type
Recommendation

Eyes/Face Chemical Splash Goggles
Must be worn for all handling

procedures.[2][3]

Face Shield

Required in conjunction with

goggles when there is a

significant risk of splashing.[2]

[3]

Hands Chemical-Resistant Gloves

Nitrile, Neoprene, or PVC

gloves are suitable for

protection against alcohols and

aromatic compounds.[4] For

prolonged contact or handling

of large quantities, Viton™ or

Silver Shield® gloves are

recommended for their high

resistance to aromatic

solvents.[3]

Body Laboratory Coat
Standard lab coat for handling

small quantities.[5]

Chemical-Resistant Apron/Suit

Recommended when handling

larger volumes or when there

is a higher risk of splashes.[6]

Respiratory
Fume Hood or Ventilated

Enclosure

All handling of solid material

and solutions should be

conducted in a well-ventilated

area, preferably a certified

chemical fume hood, to

minimize inhalation of dust or

vapors.[1]

NIOSH/MSHA-Approved

Respirator

Required if engineering

controls are insufficient, if

exposure limits are exceeded,
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or if irritation is experienced.[5]

[7]

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Ensure that a calibrated chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[7]

Designate a specific area within the fume hood for handling 2-(4-Biphenylyl)-2-propanol.

Donning PPE:

Put on a lab coat, followed by chemical splash goggles.

Don the appropriate chemical-resistant gloves. Ensure gloves are inspected for any signs

of degradation or puncture before use.

Handling the Chemical:

Conduct all weighing and transfers of the solid compound within the fume hood to prevent

the generation and inhalation of dust.[1][5]

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[7][8]

Post-Handling:

Decontaminate the work area with an appropriate solvent and then soap and water.

Remove gloves using the proper technique to avoid skin contact and dispose of them in

the designated solid waste container.

Wash hands thoroughly with soap and water after completing the work.
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Disposal Plan: Step-by-Step Waste Management
Due to its biphenyl structure, 2-(4-Biphenylyl)-2-propanol is considered hazardous waste and

must be disposed of accordingly to prevent environmental contamination.[1][7]

Waste Segregation and Collection:

Solid Waste: Collect all solid 2-(4-Biphenylyl)-2-propanol waste, including contaminated

items like weighing paper, gloves, and absorbent pads, in a designated, leak-proof, and

clearly labeled hazardous waste container.[5]

Liquid Waste: If in a solution, collect it in a separate, designated, and sealed hazardous

waste container.[5] The container must be chemically compatible with the solvent used.

Do not mix this waste with other incompatible waste streams.[5]

Waste Container Labeling:

Label the waste container with "HAZARDOUS WASTE" and the full chemical name: "2-(4-
Biphenylyl)-2-propanol".[8]

Include the approximate concentration and quantity of the waste.

Waste Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.[1]

Waste Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the

hazardous waste.[1]

Disposal will typically be carried out by incineration at a permitted treatment, storage, and

disposal facility (TSDF).[1]
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Emergency Procedures: Spill Management
In the event of a spill, immediate action is necessary to prevent the spread of the chemical and

protect personnel.

Evacuate and Secure the Area:

Alert others in the vicinity and evacuate the immediate area.

If flammable solvents are involved, remove all sources of ignition.[9]

Ventilate the Area:

Ensure the area is well-ventilated, typically by ensuring the fume hood is operational.[1][5]

Contain and Clean the Spill:

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.[5][7]

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to absorb the spill.

[9]

Place all collected spill material and contaminated absorbents into a labeled hazardous

waste container.

Decontaminate:

Thoroughly clean the spill area with an appropriate solvent, followed by soap and water.[5]
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Caption: Workflow for handling and disposal of 2-(4-Biphenylyl)-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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